(4-Bromo-2-fluorophenyl)methanesulfonyl fluoride
Overview
Description
“(4-Bromo-2-fluorophenyl)methanesulfonyl fluoride” is a chemical compound with the CAS Number: 1240528-68-0 . It has a molecular weight of 271.08 g/mol . The compound is typically stored at 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The InChI code for “(4-Bromo-2-fluorophenyl)methanesulfonyl fluoride” is 1S/C7H5BrF2O2S/c8-6-2-1-5 (7 (9)3-6)4-13 (10,11)12/h1-3H,4H2 . This code provides a unique identifier for the molecular structure of the compound.Chemical Reactions Analysis
While specific chemical reactions involving “(4-Bromo-2-fluorophenyl)methanesulfonyl fluoride” are not available, sulfonyl fluoride motifs can be used as connectors for the assembly of -SO2- linked small molecules with proteins or nucleic acids . This new click chemistry approach through sulfates is a complimentary approach to using amides and phosphate groups as linkers .Physical And Chemical Properties Analysis
“(4-Bromo-2-fluorophenyl)methanesulfonyl fluoride” is a powder that is stored at 4 degrees Celsius .Scientific Research Applications
Organic Synthesis
(4-Bromo-2-fluorophenyl)methanesulfonyl fluoride: is utilized in organic synthesis as a reagent for introducing the sulfonyl fluoride group into organic molecules . This functional group is pivotal in the synthesis of complex organic compounds due to its ability to act as a leaving group in substitution reactions, facilitating the formation of carbon-sulfur bonds.
Medicinal Chemistry
In medicinal chemistry, this compound serves as a building block for the development of pharmaceuticals. Its bromo and fluoro substituents are particularly valuable for creating targeted modifications in biologically active molecules, enhancing their efficacy or altering their pharmacokinetic properties .
Material Science
The compound’s unique structure makes it suitable for the modification of surface properties in material science. It can be used to introduce fluorinated phenyl rings onto surfaces, which can impart hydrophobicity or alter surface energy, critical for applications like coating technologies .
Chemical Synthesis
In chemical synthesis, (4-Bromo-2-fluorophenyl)methanesulfonyl fluoride is used to synthesize sulfonyl fluorides, which are valuable intermediates in the preparation of sulfonamides and sulfonate esters. These intermediates play a crucial role in various synthetic pathways, including the production of dyes, detergents, and agrochemicals .
Analytical Chemistry
This compound can be employed as a standard or reference material in analytical chemistry, particularly in mass spectrometry, to help identify or quantify other substances within a sample through comparative analysis .
Chromatography
Due to its distinct chemical properties, (4-Bromo-2-fluorophenyl)methanesulfonyl fluoride can be used in chromatography as a stationary phase modifier. It can enhance the separation of complex mixtures by influencing the retention time of analytes .
Enzyme Inhibition Studies
The sulfonyl fluoride group in this compound is known to irreversibly inhibit serine proteases. This makes it a valuable tool for studying enzyme mechanisms and for identifying potential therapeutic targets in diseases where proteases are implicated .
Fluorination Reactions
The fluorine atom present in this compound can be used in fluorination reactions, where it can introduce fluorine into target molecules. This is particularly useful in the development of new materials and in the pharmaceutical industry, where fluorination can significantly alter the activity of a compound .
Safety and Hazards
The compound is labeled with the signal word “Danger” and is associated with the hazard statements H302, H314, and H335 . These statements indicate that the compound can cause harm if swallowed, cause severe skin burns and eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
(4-bromo-2-fluorophenyl)methanesulfonyl fluoride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrF2O2S/c8-6-2-1-5(7(9)3-6)4-13(10,11)12/h1-3H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOYHGJVWBKVNRT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)CS(=O)(=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrF2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Bromo-2-fluorophenyl)methanesulfonyl fluoride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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